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Compound of Interest

Compound Name: 4-Benzoylbutyric acid

Cat. No.: B072466 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Benzoylbutyric Acid

This technical guide provides comprehensive information on the melting and boiling points of 4-
benzoylbutyric acid, tailored for researchers, scientists, and professionals in drug

development. It includes a summary of its physical properties, detailed experimental protocols

for their determination, and a visualization of its synthesis pathway.

Physicochemical Data of 4-Benzoylbutyric Acid
4-Benzoylbutyric acid, with the CAS number 1501-05-9, is a white to off-white crystalline

solid.[1] Its key physical properties are critical for handling, experimental design, and synthesis.

[2] The melting point is a key indicator of purity, with impurities typically causing a depression

and broadening of the melting range.[2][3] The boiling point is largely predicted, as compounds

of this nature may decompose at high temperatures.

The quantitative physicochemical data for 4-benzoylbutyric acid are summarized in the table

below.
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Property Value Source(s)

Melting Point 122.0-132.0 °C [4]

124–128 °C [2]

125.0 to 130.0 °C [5]

126-129 °C (lit.) [3][6][7]

Boiling Point 380.8 ± 25.0 °C (Predicted) [2][7][8]

380.8 °C at 760 mmHg

(Predicted)
[3]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental in chemical research for

identification and purity assessment.[2] The following are detailed standard operating

procedures for these measurements.

Melting Point Determination (Capillary Method)
This protocol describes the use of a modern digital melting point apparatus, a common

instrument in research laboratories.

Apparatus and Materials:

Melting point apparatus (e.g., DigiMelt or Mel-Temp)

Melting point capillary tubes (sealed at one end)

Sample of 4-benzoylbutyric acid (finely powdered and dry)

Spatula

Mortar and pestle (if sample is not powdered)

Procedure:
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Sample Preparation: Ensure the 4-benzoylbutyric acid sample is completely dry and finely

powdered.[5] If necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample

on a clean, hard surface. A small amount of solid (1-2 mm height) should enter the tube.[3]

Packing the Sample: To pack the sample tightly into the sealed end of the tube, tap the

bottom of the tube on a hard surface or drop it through a long, narrow glass tube.[3][4] A

densely packed sample ensures uniform heat transfer.

Initial Fast Run (Optional): If the approximate melting point is unknown, perform a rapid

determination by heating the sample at a high rate (e.g., 10-20 °C/min) to find a rough

melting range.[2][9] Allow the apparatus to cool before the precise measurement.

Precise Measurement:

Place the loaded capillary tube into the sample holder of the melting point apparatus.[5]

Set the starting temperature to about 15-20 °C below the expected melting point.

Set the heating rate (ramp rate) to a slow value, typically 1-2 °C per minute, to ensure

thermal equilibrium.[2][9]

Observe the sample through the viewing lens.

Recording the Melting Range:

Record the temperature at which the first droplet of liquid becomes visible.[4] This is the

start of the melting range. The solid may also shrink or pull away from the capillary walls

(sintering) just before melting.[4]

Continue heating slowly and record the temperature at which the last solid crystal turns

into a transparent liquid.[4] This marks the end of the melting range.

Post-Measurement: Turn off the apparatus and allow it to cool. Dispose of the used capillary

tube in a designated glass waste container.
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Boiling Point Determination (Thiele Tube Method)
This microscale method is suitable when only a small amount of sample is available.[10] It

relies on the principle that a liquid's boiling point is the temperature at which its vapor pressure

equals the surrounding atmospheric pressure.[6][11]

Apparatus and Materials:

Thiele tube

High-boiling point mineral oil or silicone oil

Thermometer

Small test tube (e.g., 75x10 mm) or fusion tube

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Bunsen burner or other heat source

Stand and clamp

Procedure:

Setup: Fill the Thiele tube with heating oil to a level just above the side-arm. Clamp the

Thiele tube to a stand.

Sample Preparation: Add about 0.5 mL of the liquid sample into the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with its open end down.[10]

Assembly: Attach the test tube to the thermometer using a small rubber band. The bottom of

the test tube should be aligned with the thermometer bulb. Ensure the rubber band is

positioned well above the oil level to avoid contact with the hot oil.[6]

Heating:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insert the thermometer and attached tube into the Thiele tube, ensuring the sample is

immersed in the oil.

Gently heat the side arm of the Thiele tube with a small flame.[6][11] The shape of the

tube promotes convection currents, ensuring uniform temperature distribution.[6]

As the temperature rises, air trapped in the capillary tube will escape as a slow stream of

bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tip.[10][11] This indicates the vapor pressure of the sample has exceeded the

atmospheric pressure.

Recording the Boiling Point:

Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The moment the bubbling stops

and the liquid is drawn back into the capillary tube, the vapor pressure inside the capillary

equals the external pressure.[10][11]

Record the temperature on the thermometer at this exact moment. This is the boiling point

of the liquid.

Barometric Pressure: For high accuracy, record the atmospheric pressure at the time of the

experiment, as boiling point is pressure-dependent.[11][12]

Synthesis of 4-Benzoylbutyric Acid
4-Benzoylbutyric acid is commonly synthesized via a Friedel-Crafts acylation reaction.[1] This

involves the reaction of benzene with γ-butyrolactone in the presence of a Lewis acid catalyst,

such as aluminum chloride (AlCl₃).[1][8][13][14] The process includes a ring-opening alkylation

followed by an acid workup to yield the final product.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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